Cas no 69267-59-0 (2-(4-Aminophenyl)-1,5-dimethyl-1H-pyrazol-3(2H)-one)

• Product Name: 2-(4-Aminophenyl)-1,5-dimethyl-1H-pyrazol-3(2H)-one
• CAS No: 69267-59-0
• MF: C₁₁H₁₃N₃O
• MW: 203.240422010422
• MDL: MFCD00680411
• CID: 973362
• PubChem ID: 292374
• Update Time: 2025-05-25

2-(4-Aminophenyl)-1,5-dimethyl-1H-pyrazol-3(2H)-one Chemical and Physical Properties

Names and Identifiers

• 2-(4-Aminophenyl)-1,5-dimethyl-1H-pyrazol-3(2H)-one
• 2-(4-aminophenyl)-1,5-dimethyl-1,2-dihydro-3H-pyrazol-3-one
• 2-(4-aminophenyl)-1,5-dimethylpyrazol-3-one
• 69267-59-0
• SCHEMBL4849110
• 2-(4-AMINOPHENYL)-1,2-DIHYDRO-1,5-DIMETHYL-3H-PYRAZOL-3-ONE
• 2-(4-aminophenyl)-1,2-dihydro-1,5-dimethylpyrazol-3-one
• DTXSID20303383
• 2-(4-Aminophenyl)-1,2-dihydro-1,5-dimethyl-3H-pyrazol-3-one,95+%
• NSC158094
• NSC-158094

• MDL： MFCD00680411
• Inchi： 1S/C11H13N3O/c1-8-7-11(15)14(13(8)2)10-5-3-9(12)4-6-10/h3-7H,12H2,1-2H3
• InChI Key： QDLDREBTKRYEQB-UHFFFAOYSA-N
• SMILES： O=C1C=C(C)N(C)N1C1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 203.10600
• Monoisotopic Mass: 203.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 49.6Ų

Experimental Properties

• PSA: 52.95000
• LogP: 1.64780

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 2-(4-Aminophenyl)-1,5-dimethyl-1H-pyrazol-3(2H)-one

Research Briefing on 2-(4-Aminophenyl)-1,5-dimethyl-1H-pyrazol-3(2H)-one (CAS: 69267-59-0)

2-(4-Aminophenyl)-1,5-dimethyl-1H-pyrazol-3(2H)-one (CAS: 69267-59-0) is a chemical compound of significant interest in the field of chemobiological and pharmaceutical research. Recent studies have highlighted its potential as a versatile scaffold in drug discovery, particularly due to its structural features that enable interactions with various biological targets. This briefing synthesizes the latest findings on its synthesis, pharmacological properties, and applications in therapeutic development.

Recent advancements in synthetic chemistry have optimized the production of 2-(4-Aminophenyl)-1,5-dimethyl-1H-pyrazol-3(2H)-one, with improved yields and purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic method for its synthesis, reducing byproducts and enhancing scalability. The compound's aminophenyl and pyrazolone moieties are critical for its bioactivity, enabling hydrogen bonding and π-π stacking interactions with target proteins.

Pharmacological investigations reveal that 2-(4-Aminophenyl)-1,5-dimethyl-1H-pyrazol-3(2H)-one exhibits promising anti-inflammatory and analgesic properties. In vitro studies using human macrophage cells showed significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting potential applications in treating chronic inflammatory diseases. Additionally, molecular docking simulations indicate high affinity for cyclooxygenase-2 (COX-2), positioning it as a candidate for non-steroidal anti-inflammatory drug (NSAID) development.

Beyond inflammation, this compound has shown preliminary efficacy in oncology research. A 2024 preprint from Bioorganic & Medicinal Chemistry Letters reported its ability to inhibit the PI3K/AKT/mTOR pathway in breast cancer cell lines, inducing apoptosis and reducing tumor proliferation. These findings underscore its dual potential as both an anti-inflammatory and anti-cancer agent, though further in vivo validation is required.

Challenges remain in optimizing the pharmacokinetic profile of 2-(4-Aminophenyl)-1,5-dimethyl-1H-pyrazol-3(2H)-one. Current research focuses on derivatization to enhance solubility and bioavailability while retaining its core pharmacophore. Collaborative efforts between academic and industrial labs are underway to advance this compound into preclinical trials, with particular attention to toxicity profiling and formulation stability.

In conclusion, 2-(4-Aminophenyl)-1,5-dimethyl-1H-pyrazol-3(2H)-one represents a multifaceted tool in medicinal chemistry. Its structural adaptability and broad bioactivity make it a compelling subject for future drug development, warranting continued investment in mechanistic studies and translational research.